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Compound of Interest

Compound Name: N-Benzyllinoleamide

Cat. No.: B593445 Get Quote

Essential Safety and Handling Guide for N-
Benzyllinoleamide
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and operational and disposal plans for handling N-
Benzyllinoleamide (CAS No. 18286-71-0) in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals.

Hazard Identification and Safety Summary
According to the Safety Data Sheet (SDS), N-Benzyllinoleamide is not classified as a

hazardous substance according to the Globally Harmonized System (GHS).[1] Consequently, it

has no assigned GHS label elements, hazard pictograms, or signal words.[1] The NFPA and

HMIS ratings for health, fire, and reactivity are all 0.[1] While the compound is not considered

hazardous, it is crucial to follow standard precautionary measures for handling chemicals to

ensure a safe laboratory environment.
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Property Value

Formal Name
(9Z,12Z)-N-(phenylmethyl)-9,12-

octadecadienamide[2]

CAS Number 18286-71-0[1]

Molecular Formula C₂₅H₃₉NO

Molecular Weight 369.6

Appearance A solid

Solubility
DMF: 30 mg/ml, DMSO: 30 mg/ml, Ethanol: 30

mg/ml

Chemical Stability

Stable under recommended storage conditions.

No decomposition if used according to

specifications.

Hazardous Reactions No dangerous reactions are known.

Personal Protective Equipment (PPE)
Although N-Benzyllinoleamide is not classified as hazardous, adherence to standard

laboratory PPE protocols is mandatory to minimize exposure and ensure safety. The usual

precautionary measures for handling chemicals should be followed.
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Protection Type Equipment Specification Purpose

Eye and Face Protection
Chemical safety goggles with

side shields or a face shield.

To protect eyes from potential

splashes of solutions

containing the compound.

Skin Protection
Standard laboratory coat.

Nitrile or neoprene gloves.

To prevent skin contact and

contamination of personal

clothing. While no specific

glove material has been

recommended due to a lack of

testing, nitrile gloves offer

short-term protection against a

broad range of chemicals.

Respiratory Protection

Not required under normal

handling conditions. Use in a

well-ventilated area. A NIOSH-

approved respirator may be

necessary if aerosols are

generated or if working outside

a fume hood.

To minimize inhalation of any

airborne particles.

Foot Protection Closed-toe shoes.
To protect feet from potential

spills.

Operational Plan: Handling Workflow
Proper handling of N-Benzyllinoleamide involves a systematic workflow to ensure safety and

maintain the integrity of the compound.
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Preparation

Handling

Post-Handling

1. Don PPE
(Lab Coat, Goggles, Gloves)

2. Prepare Well-Ventilated
Work Area (e.g., Fume Hood)

3. Review SDS

4. Weigh Compound
Carefully to Avoid Dust

5. Dissolve in
Appropriate Solvent

6. Perform Experiment

7. Clean Work Area

8. Segregate Waste for Disposal

9. Doff and Dispose of
Contaminated PPE

10. Wash Hands Thoroughly
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Start: Waste Generated
(Unused compound, contaminated items)

1. Collect Waste
in Designated, Labeled,

Sealed Container

2. Consult Institutional EHS
and Local Regulations

Treat as Hazardous Waste

Specific guideline
requires it

Treat as Non-Hazardous
Chemical Waste

No specific guideline
(Default Precaution)

3. Engage Licensed
Hazardous Waste Disposal Company

4. Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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